Cas no 137040-93-8 (Benzeneacetonitrile, a-(2-bromo-2-propen-1-yl)-)

• Product Name: Benzeneacetonitrile, a-(2-bromo-2-propen-1-yl)-
• CAS No: 137040-93-8
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• CID: 137496
• PubChem ID: 15123145
• Update Time: 2025-04-19

Benzeneacetonitrile, a-(2-bromo-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(2-bromo-2-propen-1-yl)-
• 4-BROMO-2-PHENYL-PENT-4-ENENITRILE
• 4-bromo-2-phenylpent-4-enenitrile
• 4-Brom-2-phenyl-4-pentennitril
• Benzeneacetonitrile,a-(2-bromo-2-propen-1-yl)
• DTXSID00568579
• Benzeneacetonitrile,a-(2-bromo-2-propen-1-yl)-
• 137040-93-8
• AKOS015910926

• Inchi： 1S/C11H10BrN/c1-9(12)7-11(8-13)10-5-3-2-4-6-10/h2-6,11H,1,7H2
• InChI Key： PCUOXYSNHJPTSS-UHFFFAOYSA-N
• SMILES： BrC(=C)CC(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 235.00000
• Monoisotopic Mass: 234.999662
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 3.2

Experimental Properties

• Density: 1.357
• Boiling Point: 304.8 °C at 760 mmHg
• Flash Point: 138.2 °C
• PSA: 23.79000
• LogP: 3.59248